Cas no 660862-47-5 (2-Piperazineethanol,(2S)-(9CI))

• Product Name: 2-Piperazineethanol,(2S)-(9CI)
• CAS No: 660862-47-5
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 963242
• PubChem ID: 1519380
• Update Time: 2025-04-19

2-Piperazineethanol,(2S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Piperazineethanol,(2S)-(9CI)
• (S)-2-(PIPERAZIN-2-YL)ETHANOL
• 2-[(2S)-piperazin-2-yl]ethanol
• (S)-2-(piperazin-2-yl)ethanol-2HCl
• (S)-2-piperazin-2-ylethanol
• AC1LU31Z
• ANW-62289
• CTK8B9267
• SureCN4743019
• (2S)-2-(2-hydroxyethyl)piperazine
• DSSFSAGQNGRBOR-LURJTMIESA-N
• AKOS006353454
• 2-Piperazineethanol, (2S)-
• (S)-2-piperazin-2-yl-ethanol
• (S)-2-(2-hydroxy-ethyl)-piperazine
• SCHEMBL4743019
• (S)-2-(piperazin-2-yl)ethan-1-ol
• 2-(2-Hydroxyethyl)piperazine, (2S)-
• 660862-47-5
• (2R)-2-Piperazineethanol dihydrochloride
• AT37352
• CS-0373027
• OE6PD1LTVK
• DTXSID401312927
• UNII-OE6PD1LTVK
• (2S)-2-Piperazineethanol
• Q27285605

• MDL： MFCD18071184
• Inchi： 1S/C6H14N2O/c9-4-1-6-5-7-2-3-8-6/h6-9H,1-5H2/t6-/m0/s1
• InChI Key： DSSFSAGQNGRBOR-LURJTMIESA-N
• SMILES： OCC[C@H]1CNCCN1

Computed Properties

• Exact Mass: 130.11100
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 44.3Ų

Experimental Properties

• PSA: 44.29000
• LogP: -0.41220